Cas no 55918-57-5 (2-hydroxy(methyl)phosphorylbenzoic acid)

• Product Name: 2-hydroxy(methyl)phosphorylbenzoic acid
• CAS No: 55918-57-5
• MF: C₈H₉O₄P
• MW: 200.128423452377
• MDL: MFCD24488113
• CID: 4036759
• PubChem ID: 21884928
• Update Time: 2025-10-21

2-hydroxy(methyl)phosphorylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(hydroxymethylphosphinyl)-
• 2-[hydroxy(methyl)phosphoryl]benzoic acid
• 2-hydroxy(methyl)phosphorylbenzoic acid
• FCA91857
• 2-[hydroxy(methyl)phosphoryl]benzoicacid
• Z1508983292
• 55918-57-5
• EN300-267802
• SCHEMBL6064538
• AKOS033921471

• MDL： MFCD24488113
• Inchi： 1S/C8H9O4P/c9-5-13(12)7-4-2-1-3-6(7)8(10)11/h1-4,9,13H,5H2,(H,10,11)
• InChI Key： YZTHJPQKZQJWFF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1P(CO)=O

Computed Properties

• Exact Mass: 200.02384576Da
• Monoisotopic Mass: 200.02384576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-hydroxy(methyl)phosphorylbenzoic acid

2-Hydroxy(methyl)Phosphorylbenzoic Acid (CAS No. 55918-57-5): A Comprehensive Overview

2-Hydroxy(methyl)phosphorylbenzoic acid, a compound with the CAS registry number 55918-57-5, is a unique organic molecule that has garnered significant attention in recent years due to its versatile chemical properties and potential applications in various fields. This compound, also referred to as methyl 2-hydroxybenzophosphate, belongs to the class of organophosphorus compounds, which are widely studied for their roles in biological systems, pharmaceuticals, and industrial processes.

The molecular structure of 2-hydroxy(methyl)phosphorylbenzoic acid is characterized by a benzoic acid moiety with a hydroxyl group at the second position and a phosphorylated methyl group attached to the benzene ring. This arrangement imparts the compound with both acidic and phosphorylated functionalities, making it a valuable building block in organic synthesis. The presence of the phosphorylated group introduces interesting reactivity, particularly in nucleophilic substitution reactions, which has been extensively explored in recent studies.

Recent advancements in synthetic chemistry have led to innovative methods for the preparation of 2-hydroxy(methyl)phosphorylbenzoic acid. Researchers have optimized traditional phosphorylation techniques, incorporating green chemistry principles to enhance efficiency and reduce environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields. These developments underscore the compound's importance in modern chemical research and its potential for large-scale production.

In terms of applications, 2-hydroxy(methyl)phosphorylbenzoic acid has found utility in several domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its phosphorylated group facilitates interactions with biological systems, making it a promising candidate for drug development. Additionally, this compound has been explored for its role in materials science, where it contributes to the formation of stable polymeric networks with tailored properties.

Environmental considerations have also come into play with methyl 2-hydroxybenzophosphate. Studies have investigated its biodegradation pathways and ecological impact, revealing that under specific conditions, the compound can undergo enzymatic cleavage of its phosphate ester bond. This knowledge is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

Looking ahead, ongoing research continues to uncover new facets of 2-hydroxy(methyl)phosphorylbenzoic acid's chemistry and applications. Collaborative efforts between chemists and biologists are paving the way for novel therapeutic strategies leveraging this compound's unique properties. Furthermore, advancements in computational chemistry are enabling detailed modeling of its interactions at molecular levels, providing deeper insights into its behavior in complex systems.

In conclusion, 2-hydroxy(methyl)phosphorylbenzoic acid (CAS No. 55918-57-5) stands as a testament to the intricate interplay between organic synthesis and functional versatility. Its role as a key intermediate in diverse chemical processes highlights its significance across multiple disciplines. As research progresses, this compound is poised to contribute even more profoundly to scientific innovation and practical applications.